3-{1-[(1-isopropyl-1H-pyrrol-2-yl)carbonyl]piperidin-3-yl}benzoic acid

• IUPAC Name: 3-[1-(1-propan-2-ylpyrrole-2-carbonyl)piperidin-3-yl]benzoic acid
• InChI: InChI=1S/C20H24N2O3/c1-14(2)22-11-5-9-18(22)19(23)21-10-4-8-17(13-21)15-6-3-7-16(12-15)20(24)25/h3,5-7,9,11-12,14,17H,4,8,10,13H2,1-2H3,(H,24,25)
• InChI Key: VUVGKAXOOQDNGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC=C1C(=O)N2CCCC(C2)C3=CC(=CC=C3)C(=O)O
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

3-{1-[(1-isopropyl-1H-pyrrol-2-yl)carbonyl]piperidin-3-yl}benzoic acid is a useful research compound. Its molecular formula is C20H24N2O3 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.17869263 g/mol and the complexity rating of the compound is 493. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Substituent Effects and Chemical Properties

• Research on benzoic acids substituted with pyrrolidino or piperidino groups, like the compound , shows insights into their acidities, electron releasing effects, and the importance of steric inhibition in resonance. These properties are crucial for understanding their behavior in chemical reactions and potential applications in various fields, including pharmaceuticals and material sciences (Weringa & Janssen, 2010).

Applications in Catalysis

• Studies have demonstrated the use of benzoic acid in nickel-catalyzed processes. Such applications are pivotal in synthetic chemistry, particularly in creating valuable aryl sulfides, which are significant in pharmaceutical and materials research (Yang et al., 2015).

Potential in Cancer Research

• Research into benzopyranylamine compounds, which include structures similar to the compound , has shown promising anti-tumor properties, particularly against various human cancer cell lines. This highlights its potential application in developing new anticancer drugs (Jurd, 1996).

Role in Coordination Chemistry

• The compound's structural analogs have been used in the synthesis of three-dimensional lanthanide coordination polymers, demonstrating potential applications in materials science, especially in areas like luminescent materials and magnetic materials (Qin et al., 2005).

Photophysical Properties

• Studies on aromatic carboxylic acids, similar to the compound , have been used to synthesize lanthanide coordination compounds. These studies highlight the importance of these compounds in understanding photophysical properties, which can have implications in fields like optoelectronics and sensing technologies (Sivakumar et al., 2011).

Synthesis Methods

• Research on the synthesis of related compounds, such as 3-(pyrrolidin-1-yl)piperidine, provides insights into efficient and scalable methods for producing compounds with significant medicinal chemistry importance. This is crucial for pharmaceutical development and large-scale production of drugs (Smaliy et al., 2011).